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Compound of Interest

Compound Name: Red 12
CAS No.: 1342-76-3
Cat. No.: B1172338
Get Quote
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A comprehensive comparative analysis of the fluorescent properties of a probe specifically
designated as "Red 12" cannot be provided at this time due to the absence of a widely
recognized fluorescent dye or probe with this exact name in the scientific literature and
commercial databases. Searches for "Red 12" did not yield a specific molecular entity, making
a direct comparison with alternative probes impossible.

The field of fluorescence microscopy utilizes a vast array of red-emitting dyes, each with unique
characteristics. Commonly used and well-characterized red fluorescent probes include:

o Texas Red: A bright and photostable dye often used for labeling antibodies and other
biomolecules. It has an excitation maximum around 595 nm and an emission maximum
around 615 nm.[1]

e Cyanine Dyes (e.g., Cy5): Known for their high molar absorptivity and covering a wide
spectral range, Cy5 is a deep red fluorescent dye used in applications like DNA sequencing
and protein labeling.[2][3]
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o Alexa Fluor Dyes (e.g., Alexa Fluor 647): A popular family of dyes known for their brightness
and photostability, Alexa Fluor 647 is frequently used in multicolor fluorescence imaging.[2]

» Rhodamine Dyes: This class of dyes, including various derivatives, emits in the orange to red
spectral region and is commonly used in microscopy and flow cytometry.[2][4][5]

» BODIPY Dyes: These dyes are known for their high extinction coefficients and quantum
yields, with some derivatives emitting in the red part of the spectrum.[3]

To proceed with a detailed comparative analysis as requested, a more specific identifier for
"Red 12" is required. This could be:

e A full chemical name or CAS number.
» A commercial product name from a specific supplier (e.g., "Company X Red 12").
o Areference to a scientific publication where "Red 12" is described.

Without this specific information, a meaningful and accurate comparison of its fluorescent
properties—such as excitation and emission maxima, quantum yield, photostability, and
experimental applications—with relevant alternatives cannot be generated. Researchers and
scientists seeking to compare fluorescent probes are encouraged to use specific and
unambiguous identifiers to ensure the accuracy of the data retrieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comparative Analysis of Fluorescent Properties: The
Challenge of Identifying "Red 12"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172338/docs#comparative-analysis-of-fluorescent-
properties-the-challenge-of-identifying-red-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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